Cas no 192325-02-3 ((4As,9aS)-9a-Methyl-3-(propan-2-yl)-2,4a,9,9a-tetrahydro-1H-xanthene)

• Product Name: (4As,9aS)-9a-Methyl-3-(propan-2-yl)-2,4a,9,9a-tetrahydro-1H-xanthene
• CAS No: 192325-02-3
• MF: C₁₇H₂₂O
• MW: 242.355985164642
• CID: 2621279
• PubChem ID: 71347575
• Update Time: 2024-03-01

(4As,9aS)-9a-Methyl-3-(propan-2-yl)-2,4a,9,9a-tetrahydro-1H-xanthene Chemical and Physical Properties

Names and Identifiers

• (4aS,9aS)-9a-Methyl-3-(propan-2-yl)-2,4a,9,9a-tetrahydro-1H-xanthene
• 1H-Xanthene, 2,4a,9,9a-tetrahydro-9a-methyl-3-(1-methylethyl)-, cis-
• 192325-02-3
• DTXSID60773506
• (4As,9aS)-9a-Methyl-3-(propan-2-yl)-2,4a,9,9a-tetrahydro-1H-xanthene

• Inchi： 1S/C17H22O/c1-12(2)13-8-9-17(3)11-14-6-4-5-7-15(14)18-16(17)10-13/h4-7,10,12,16H,8-9,11H2,1-3H3/t16-,17-/m0/s1
• InChI Key： JCVVMRFAPQPJBD-IRXDYDNUSA-N
• SMILES： O1C2C=CC=CC=2C[C@]2(C)CCC(C(C)C)=C[C@H]12

Computed Properties

• Exact Mass: 242.167065321g/mol
• Monoisotopic Mass: 242.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthenes